1-({2-[(3-methoxyphenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azocane

• IUPAC Name: azocan-1-yl-[2-[(3-methoxyphenoxy)methyl]-1,3-oxazol-4-yl]methanone
• InChI: InChI=1S/C19H24N2O4/c1-23-15-8-7-9-16(12-15)24-14-18-20-17(13-25-18)19(22)21-10-5-3-2-4-6-11-21/h7-9,12-13H,2-6,10-11,14H2,1H3
• InChI Key: DDGOTKLLWDROBX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC2=NC(=CO2)C(=O)N3CCCCCCC3
• Molecular Formula: C19H24N2O4
• Molecular Weight: 344.4 g/mol

Description

1-({2-[(3-methoxyphenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azocane is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as Moclobemide Azocane and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 1-({2-[(3-methoxyphenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azocane involves the inhibition of monoamine oxidase (MAO) enzymes. MAOs are enzymes that break down neurotransmitters such as dopamine, serotonin, and norepinephrine. By inhibiting these enzymes, 1-({2-[(3-methoxyphenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azocane increases the levels of these neurotransmitters in the brain, leading to improved cognitive function.
Biochemical and Physiological Effects:
Studies have shown that 1-({2-[(3-methoxyphenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azocane has various biochemical and physiological effects. It has been shown to improve memory and learning in animal models, reduce oxidative stress, and increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 1-({2-[(3-methoxyphenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azocane in lab experiments is its potential neuroprotective effects. It can be used to study the mechanisms of neurodegenerative diseases and potentially develop new treatments. However, one limitation is that it can be difficult to obtain and is relatively expensive.

Future Directions

There are several future directions for the study of 1-({2-[(3-methoxyphenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azocane. One potential direction is to study its effects on other neurological disorders such as multiple sclerosis and epilepsy. Another direction is to investigate its potential as a treatment for depression and anxiety disorders. Additionally, more research can be done to optimize its synthesis and reduce its cost.
In conclusion, 1-({2-[(3-methoxyphenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azocane is a promising compound that has shown potential in various scientific research applications. Its neuroprotective effects and inhibition of MAO enzymes make it a valuable tool in studying neurological disorders. Further research is needed to fully understand its potential and optimize its use in scientific research.

Synthesis Methods

The synthesis of 1-({2-[(3-methoxyphenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azocane involves the condensation of 4-(2-aminobutoxy)-3-methoxybenzaldehyde with 4-bromo-2-(2-oxoethyl)-1,3-oxazole in the presence of a base. The resulting product is then subjected to reduction using hydrogen gas and a palladium catalyst to obtain the final product.

Scientific Research Applications

1-({2-[(3-methoxyphenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azocane has been studied for its potential applications in scientific research. It has been shown to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.